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Compound of Interest

Compound Name:
4-(2,3-dihydro-1H-inden-2-

yl)morpholine

CAS No.: 23912-69-8

Cat. No.: B2394675

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, a thorough understanding of a molecule's

behavior under mass spectrometric analysis is paramount for its identification, characterization,

and quantification. This is particularly true for novel psychoactive substances and drug

candidates, where unambiguous structural elucidation is a critical step in both forensic analysis

and pharmaceutical development. 2-Morpholinoindane, a compound featuring a rigid indane

scaffold coupled with a flexible morpholine moiety, presents an interesting case for mass

spectral fragmentation analysis.

This in-depth technical guide provides a detailed exploration of the predicted electron ionization

(EI) mass spectrometry fragmentation pattern of 2-morpholinoindane. As a compound with

limited publicly available spectral data, this guide synthesizes established fragmentation

principles from analogous structures, namely 2-aminoindane derivatives and N-substituted

morpholines, to construct a robust and scientifically grounded predictive analysis. This guide
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will delve into the mechanistic rationale behind the expected fragmentation pathways, offer a

comparison with alternative structures, and provide a detailed experimental protocol for

acquiring a mass spectrum of this compound.

Predicted Mass Spectrum of 2-Morpholinoindane
The structure of 2-morpholinoindane (N-(Indan-2-yl)morpholine) suggests several likely

fragmentation pathways upon electron ionization. The molecule incorporates a stable aromatic

system and a saturated heterocyclic ring, both of which will influence the fragmentation

cascade.

Molecular Formula: C₁₃H₁₇NO

Molecular Weight (Nominal): 203

Exact Mass: 203.1310

The predicted major fragments and their relative abundances are summarized in the table

below.

m/z
Predicted
Fragment Ion

Proposed Structure
Relative
Abundance

203 [C₁₃H₁₇NO]⁺• Molecular Ion Moderate

117 [C₉H₉]⁺ Indenyl Cation High

116 [C₉H₈]⁺• Indene Radical Cation High (Base Peak)

100 [C₅H₁₀NO]⁺
Morpholinomethyl

Cation
Moderate

91 [C₇H₇]⁺ Tropylium Cation Moderate

86 [C₄H₈NO]⁺ Oxonium Ion Moderate

77 [C₆H₅]⁺ Phenyl Cation Low

57 [C₃H₅O]⁺ Acylium Ion Moderate
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Mechanistic Insights into the Fragmentation of 2-
Morpholinoindane
The fragmentation of 2-morpholinoindane under electron ionization is anticipated to be driven

by the stability of the resulting fragment ions. The initial ionization event will likely involve the

removal of a non-bonding electron from the nitrogen or oxygen atom, or a pi-electron from the

aromatic ring, to form the molecular ion at m/z 203.

Primary Fragmentation Pathways
Alpha-Cleavage: The most favorable initial fragmentation is predicted to be the cleavage of

the C-N bond between the indane and morpholine rings (alpha-cleavage to the aromatic

system). This is a common and dominant fragmentation pathway for N-substituted amines.[1]

[2] This cleavage can occur in two ways:

Formation of the Indenyl Cation (m/z 117) and Indene Radical Cation (m/z 116): Cleavage

of the C-N bond with charge retention on the indane moiety would lead to an initial

fragment at m/z 117. Subsequent loss of a hydrogen radical would result in the highly

stable indene radical cation at m/z 116, which is often the base peak in the spectra of 2-

substituted indanes.[3][4]

Formation of the Morpholinomethyl Cation (m/z 100): If the charge is retained on the

morpholine-containing fragment, it would result in an ion at m/z 100.

Fragmentation of the Morpholine Ring: The morpholine ring itself can undergo characteristic

fragmentation. A common pathway for cyclic ethers and amines is ring-opening followed by

cleavage to produce stable oxonium or iminium ions.

Formation of m/z 86 and m/z 57: Cleavage within the morpholine ring can lead to the

formation of a stable oxonium ion at m/z 86. Further fragmentation of this ion can produce

an acylium ion at m/z 57. The mass spectrum of morpholine itself shows significant peaks

at these m/z values.[5]

Secondary Fragmentation
Formation of the Tropylium Ion (m/z 91): The indane fragment can undergo further

rearrangement and fragmentation. A characteristic fragmentation of alkyl-substituted
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benzene rings is the formation of the highly stable tropylium ion at m/z 91 through a benzylic

cleavage and rearrangement.[3][4]

Formation of the Phenyl Cation (m/z 77): Loss of acetylene from the tropylium ion can lead

to the formation of the phenyl cation at m/z 77.[3]

The predicted fragmentation cascade is illustrated in the diagram below.
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Caption: Predicted EI fragmentation of 2-morpholinoindane.

Comparison with Structurally Related Compounds
To further validate the predicted fragmentation pattern, it is instructive to compare it with the

known fragmentation of structurally similar molecules.

2-Aminoindane: The mass spectrum of 2-aminoindane is dominated by the indene radical

cation at m/z 116, which is formed by the loss of the amino group. This supports the

prediction that the cleavage of the C-N bond will be a major fragmentation pathway for 2-

morpholinoindane.[3][4]
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N-Methyl-2-aminoindane: Similar to 2-aminoindane, N-methyl-2-aminoindane also shows a

prominent peak at m/z 116. The presence of the methyl group provides an additional site for

fragmentation, but the cleavage of the bond to the indane ring remains a key feature.[6]

N-Phenylmorpholine: In N-phenylmorpholine, a major fragmentation pathway is the cleavage

of the morpholine ring, leading to characteristic fragments. However, the presence of the

aromatic ring also influences the fragmentation, with fragments corresponding to the phenyl

moiety being observed. This dual influence is expected in 2-morpholinoindane as well.

The comparison suggests that the fragmentation of 2-morpholinoindane will be a hybrid of the

characteristic fragmentation of the indane core and the morpholine ring, with the alpha-

cleavage being the most probable initial fragmentation step due to the stability of the resulting

indene-related cations.

Experimental Protocol for GC-MS Analysis
The following protocol outlines a standard procedure for the analysis of 2-morpholinoindane

using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

Dissolve a small amount (approximately 1 mg) of 2-morpholinoindane in a suitable volatile

solvent such as methanol or ethyl acetate (1 mL).

If analyzing a complex matrix, perform a suitable extraction (e.g., liquid-liquid extraction or

solid-phase extraction) to isolate the analyte and remove interfering substances.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC or equivalent.

Mass Spectrometer: Agilent 5977A MSD or equivalent.

Column: A non-polar or medium-polarity capillary column is recommended, such as a DB-

5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

Injection Volume: 1 µL.
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Injector Temperature: 250 °C.

Injection Mode: Splitless or split (e.g., 20:1 split ratio) depending on the sample

concentration.

Oven Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.

Ramp: Increase to 280 °C at a rate of 15 °C/minute.

Final hold: Hold at 280 °C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Ion Source Temperature: 230 °C.

MS Quadrupole Temperature: 150 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: m/z 40-400.

3. Data Analysis:

Identify the peak corresponding to 2-morpholinoindane in the total ion chromatogram (TIC).

Extract the mass spectrum for this peak.

Identify the molecular ion peak and major fragment ions.

Compare the obtained spectrum with the predicted fragmentation pattern and with library

spectra if available.
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Caption: Workflow for GC-MS analysis of 2-morpholinoindane.
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Conclusion
The mass spectrometry fragmentation pattern of 2-morpholinoindane is predicted to be

characterized by a dominant cleavage of the bond connecting the indane and morpholine

moieties, leading to the formation of a highly stable indene radical cation at m/z 116 as the

likely base peak. Other significant fragments are expected to arise from the fragmentation of

the morpholine ring and further rearrangement of the indane fragment. While this guide

provides a robust, scientifically-grounded prediction of the fragmentation behavior of 2-

morpholinoindane, experimental verification is always the gold standard in analytical chemistry.

The provided GC-MS protocol offers a starting point for researchers to obtain such

experimental data, which will be invaluable for the definitive structural elucidation and confident

identification of this compound in various scientific and forensic applications.

References
Rose, S. R., et al. (2021). Gas chromatography-mass spectrometry of eight aminoindanes:

2-Aminoindane, N-methyl-2-, 5-methoxy-, 5-methoxy-6-methyl-, 4,5-methylenedioxy-, 5,6-

methylenedioxy- and 5-iodo-2-aminoindane, and rasagiline. Rapid Communications in Mass

Spectrometry, 35(24), e9207. Available at: [Link]

De Paoli, G., et al. (2010). The “Methylenedioxy-2-Aminoindans”: A new class of psychedelic

designer drug? Journal of Forensic Sciences, 55(5), 1349-1356. Available at: [Link]

PubChem. (n.d.). 2-Morpholinoindane. Retrieved February 12, 2026, from [Link]

Manier, S., et al. (2019). The metabolic fate of the two new psychoactive substances 2-

aminoindane and N-methyl-2-aminoindane studied in vitro and in vivo to support drug

testing. Drug Testing and Analysis, 11(10), 1546-1557. Available at: [Link]

Acquavia, M. A., et al. (2023). Novel Piperazine and Morpholine Derivatives: Mass

Spectrometry Characterization and Evaluation of Their Antimicrobial Properties.

Preprints.org. Available at: [Link]

NIST. (n.d.). Piperidine. In NIST Chemistry WebBook. Retrieved February 12, 2026, from

[Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/34599535/
https://www.researchgate.net/publication/45140889_The_Methylenedioxy-2-Aminoindans_A_New_Class_of_Psychedelic_Designer_Drug
https://pubchem.ncbi.nlm.nih.gov/
https://www.researchgate.net/publication/335122904_The_metabolic_fate_of_the_two_new_psychoactive_substances_2-aminoindane_and_N-methyl-2-aminoindane_studied_in_vitro_and_in_vivo_to_support_drug_testing
https://www.preprints.org/manuscript/202312.1645/v1
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110894&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved

February 12, 2026, from [Link]

SpectraBase. (n.d.). N-Piperidino-2-(5-methoxyl-2,3-dihydroindol-3-yl)ethanamine. Retrieved

February 12, 2026, from [Link]

NIST. (n.d.). Morpholine. In NIST Chemistry WebBook. Retrieved February 12, 2026, from

[Link]

S.U.N.Y. Potsdam. (n.d.). Mass Spectrometry: Fragmentation. Retrieved February 12, 2026,

from [Link]

Wikipedia. (n.d.). Retro-Diels–Alder reaction. Retrieved February 12, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Methyl-1-(4-(methylthio)phenyl)-2-morpholino-1-propanone | C15H21NO2S | CID 92387
- PubChem [pubchem.ncbi.nlm.nih.gov]

2. Morpholine, 4-methyl- [webbook.nist.gov]

3. 2-Morpholinoaniline | C10H14N2O | CID 735756 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. (S)-2-(2-((3-Chlorophenoxy)methyl)morpholino)-1-(indolin-1-yl)ethanone | C21H23ClN2O3
| CID 71061724 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Morpholine [webbook.nist.gov]

6. 2-Morpholinoethylamine | C6H14N2O | CID 408285 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Guide to the Mass Spectrometry
Fragmentation Pattern of 2-Morpholinoindane]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b2394675/docs#a-comprehensive-guide-to-the-
mass-spectrometry-fragmentation-pattern-of-2-morpholinoindane]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules(Organic_Chemistry)/Instrumental_Analysis/Mass_Spectrometry/Mass_Spectrometry_-_Fragmentation_Patterns
https://spectrabase.com/spectrum/FlCwx5dspCG
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110918&Mask=200
https://www2.potsdam.edu/tutora/organic/massspec/fragmen1.htm
https://en.wikipedia.org/wiki/Retro-Diels%E2%80%93Alder_reaction
https://www.benchchem.com/product/b2394675?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4_-_methylthio_-2-morpholinopropiophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4_-_methylthio_-2-morpholinopropiophenone
https://webbook.nist.gov/cgi/cbook.cgi?ID=C109024&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholinoaniline
https://pubchem.ncbi.nlm.nih.gov/compound/71061724
https://pubchem.ncbi.nlm.nih.gov/compound/71061724
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110918&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholinoethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Morpholinoethylamine
https://www.benchchem.com/product/b2394675/docs#a-comprehensive-guide-to-the-mass-spectrometry-fragmentation-pattern-of-2-morpholinoindane
https://www.benchchem.com/product/b2394675/docs#a-comprehensive-guide-to-the-mass-spectrometry-fragmentation-pattern-of-2-morpholinoindane
https://www.benchchem.com/product/b2394675/docs#a-comprehensive-guide-to-the-mass-spectrometry-fragmentation-pattern-of-2-morpholinoindane
https://www.benchchem.com/product/b2394675/docs#a-comprehensive-guide-to-the-mass-spectrometry-fragmentation-pattern-of-2-morpholinoindane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2394675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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